molecular formula C9H14O4S B6247663 2,2-dioxo-octahydro-2lambda6-benzothiophene-3a-carboxylic acid CAS No. 2445792-16-3

2,2-dioxo-octahydro-2lambda6-benzothiophene-3a-carboxylic acid

Cat. No. B6247663
CAS RN: 2445792-16-3
M. Wt: 218.3
InChI Key:
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Description

2,2-dioxo-octahydro-2lambda6-benzothiophene-3a-carboxylic acid is a chemical compound with the IUPAC name hexahydrobenzo[c]thiophene-3a(3H)-carboxylic acid 2,2-dioxide . It has a molecular weight of 218.27 and is identified by the CAS Number: 2445792-16-3 .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H14O4S/c10-8(11)9-4-2-1-3-7(9)5-14(12,13)6-9/h7H,1-6H2,(H,10,11) . This code provides a unique representation of the molecule’s structure.


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or in contact with skin . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dioxo-octahydro-2lambda6-benzothiophene-3a-carboxylic acid involves the oxidation of a precursor compound, followed by a cyclization reaction to form the final product.", "Starting Materials": [ "2,2-dimethyl-1,3-dioxane-4,6-dione", "thiophene", "sodium hydroxide", "acetic acid", "hydrogen peroxide", "water" ], "Reaction": [ "Step 1: Oxidation of 2,2-dimethyl-1,3-dioxane-4,6-dione with hydrogen peroxide in the presence of acetic acid to form 2,2-dimethyl-3-oxoheptanedioic acid.", "Step 2: Cyclization of 2,2-dimethyl-3-oxoheptanedioic acid with thiophene in the presence of sodium hydroxide and water to form 2,2-dioxo-octahydro-2lambda6-benzothiophene-3a-carboxylic acid." ] }

CAS RN

2445792-16-3

Product Name

2,2-dioxo-octahydro-2lambda6-benzothiophene-3a-carboxylic acid

Molecular Formula

C9H14O4S

Molecular Weight

218.3

Purity

95

Origin of Product

United States

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